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Compound of Interest

Compound Name: Vitamin D3 Hemisuccinate

CAS No.: 64889-68-5

Cat. No.: B1142121 Get Quote

Executive Summary & Core Directive
Vitamin D3 Hemisuccinate (VD3-HS) is not merely a "vitamin" supplement; in its pure,

research-grade form, it is a potent seco-steroid analog with high acute toxicity.[1] It functions as

a prodrug and hapten, retaining the physiological potency of Cholecalciferol (Vitamin D3),

which acts as a rodenticide in high doses by inducing fatal hypercalcemia.

The Core Directive: Treat VD3-HS as an Acute Toxicant. Disposal must guarantee zero

environmental release. Dilution is not a solution; high-temperature incineration is the only

validated destruction method.

Hazard Identification & Risk Assessment
To handle VD3-HS safely, one must understand the causality of its hazard. The hemisuccinate

moiety increases polarity for conjugation (e.g., to BSA/KLH) but does not neutralize the

biological activity of the steroid backbone.

Toxicological Mechanism
Target Organs: Kidney, Heart, Central Nervous System.

Mechanism: VD3-HS mimics active Vitamin D metabolites, increasing calcium absorption to

toxic levels. This leads to calcification of soft tissues (calcinosis) and renal failure.
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Lethality: The parent compound (Cholecalciferol) has an oral LD50 (rat) of ~42 mg/kg.[2]

While the hemisuccinate adds molecular weight, the molar toxicity remains comparable.

GHS Classification Data
Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) Category 2 Fatal if swallowed.[1] H300

Acute Toxicity

(Dermal)
Category 2

Fatal in contact with

skin.[1]
H310

Acute Toxicity (Inhale) Category 2 Fatal if inhaled.[1][3] H330

STOT - Repeated Category 1
Causes damage to

organs (kidneys).[1][4]
H372

Operational Handling & Containment
Trustworthiness in safety comes from redundancy.

The "Double-Barrier" Rule
Never handle VD3-HS containers with a single layer of protection.

Primary Barrier: Nitrile gloves (minimum 0.11 mm thickness).

Secondary Barrier: Work strictly within a Class II Biosafety Cabinet (BSC) or Chemical Fume

Hood.

Surface Protection: Absorbent bench paper (plastic-backed) must cover the work area to

capture micro-spills.

Solubilization Logic
VD3-HS is hydrophobic. It is typically dissolved in DMSO or Ethanol.

Caution: DMSO penetrates skin rapidly, carrying the toxic VD3-HS directly into the

bloodstream. Never use DMSO solutions outside of a fume hood.
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Disposal Procedures (Step-by-Step)
Decision Logic: The Waste Stream
The following diagram illustrates the decision matrix for disposing of VD3-HS in various

experimental states.

Protocol Logic

Waste Generation

Physical State?

Solid / Powder
(Pure or Contaminated) Liquid Solution

Double Bag ->
Label 'TOXIC' Concentration?

Stock (>1 mg/mL) Dilute / Wash Buffer

Segregate: Toxic Organic
(Do NOT mix w/ Oxidizers)

Absorb on Vermiculite
or Treat as Liquid Waste

FINAL DISPOSAL:
High-Temp Incineration

Red: High Hazard

Green: Safe Destruction
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating and processing Vitamin D3 Hemisuccinate waste

streams.

Protocol A: Solid Waste (Powders & Contaminated
Debris)
Applicability: Expired powder, weighing boats, contaminated gloves, bench paper.

Containment: Place items immediately into a clear plastic hazardous waste bag (4 mil

thickness).

Secondary Containment: Seal the first bag and place it inside a second bag (Double-

Bagging).

Labeling: Affix a "TOXIC" hazard label. Explicitly write: "Contains Vitamin D3 Derivative -

High Acute Toxicity."

Disposal: Transfer to the facility's Incineration Stream.

Why? Landfilling allows leaching into groundwater, where it remains bioactive.

Protocol B: Liquid Waste (Stock Solutions & Reaction
Mothers)
Applicability: DMSO, Ethanol, or DMF stocks.

Segregation: Do not mix with aqueous acids or oxidizers. Keep in a dedicated "Toxic

Organic" waste carboy.

Container: Use High-Density Polyethylene (HDPE) or Glass containers.

Labeling: List all solvents + "Vitamin D3 Hemisuccinate".

Destruction: Must be sent for Fuel Blending/Incineration.
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Critical Note: Never pour down the drain. Standard wastewater treatment does not

degrade the steroid nucleus effectively.

Protocol C: Empty Containers (The "P-List" Equivalent
Standard)
While VD3-HS is not explicitly "P-listed" (like P204 Physostigmine) under US RCRA regulations

by name, its LD50 classifies it as acutely hazardous. Best Practice: Treat empty vials as if they

were P-listed.

Triple Rinse: Rinse the empty vial 3 times with a compatible solvent (e.g., Ethanol).

Rinsate Disposal: Pour the rinsate into the Liquid Waste container (Protocol B).

Vial Disposal: Deface the label and dispose of the rinsed vial as Glass Hazardous Waste (for

incineration), not general glass trash.

Emergency Response: Spills & Exposure
Spill Cleanup Workflow
If dry powder is spilled:

Evacuate the immediate area.

Don PPE: Double gloves, lab coat, N95 respirator (or P100) to prevent inhalation of dust.

Cover: Gently cover the spill with wet paper towels (dampened with ethanol) to prevent dust

generation.

Wipe: Wipe up the material.

Wash: Clean the surface with a 10% bleach solution followed by soap and water.

Chemistry: Bleach (Hypochlorite) helps oxidize and degrade the organic structure, though

incineration remains the only guarantee of total destruction.

First Aid
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Skin Contact: Wash with soap and water for 15 minutes.[5] Do not use ethanol for washing

skin, as it may enhance absorption.

Eye Contact: Flush for 15 minutes. Seek medical attention immediately.

Regulatory Compliance Reference
Regulation Classification Requirement

US EPA (RCRA) Characteristic Waste (Toxic)

Must pass TCLP or be listed.

[1] Due to high toxicity,

manage as Acute Hazardous

Waste.

EU (EWC) 18 01 06*

Chemicals consisting of or

containing dangerous

substances.[1]

DOT (Transport) UN 2811

Toxic solids, organic, n.o.s.[1]

(Vitamin D3 Hemisuccinate).[4]

[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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